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Compound of Interest

Compound Name: Lasalocid

Cat. No.: B15560107

Providing critical safety and logistical information for the handling and disposal of Lasalocid,
this guide offers procedural steps to ensure the safety of laboratory personnel and
environmental compliance.

Lasalocid, an ionophore antibiotic, is classified as a hazardous chemical, toxic if swallowed.[1]
[2] Proper handling and disposal are crucial to mitigate risks to researchers and the
environment. This document outlines the necessary procedures for the safe disposal of
Lasalocid in a laboratory setting, adhering to standard safety protocols and regulatory
considerations.

I. Personal Protective Equipment (PPE) and Safety
Precautions

Before handling Lasalocid for any purpose, including disposal, it is imperative to be equipped
with the appropriate personal protective equipment.
Required Personal Protective Equipment:

o Eye/Face Protection: Wear tight-sealing safety goggles.[1]

» Hand Protection: Handle with gloves. Gloves must be inspected prior to use, and proper
glove removal techniques should be employed to avoid skin contact.[3] Dispose of
contaminated gloves after use in accordance with applicable laws and good laboratory
practices.[3]
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» Skin and Body Protection: Wear protective gloves and protective clothing.[1]

o Respiratory Protection: If risk assessment indicates the need for air-purifying respirators, use
a full-face particle respirator type N100 (US) or type P3 (EN 143) respirator cartridges as a
backup to engineering controls.[3]

General Hygiene and Safety Measures:

e Wash hands thoroughly after handling.[1][2]

e Do not eat, drink, or smoke when using this product.[1][2][3]
e Avoid contact with skin, eyes, or clothing.[1]

e Avoid dust formation.[2]

» Handle in a well-ventilated place.[2]

e Regularly clean equipment, work areas, and clothing.[1]

Il. Step-by-Step Disposal Procedure for Lasalocid
Waste

The recommended method for the disposal of Lasalocid is through a licensed professional
waste disposal service.[3] The primary disposal route for Lasalocid waste is incineration.

Step 1: Waste Segregation and Collection

« |dentify Lasalocid Waste: This includes pure Lasalocid, stock solutions, contaminated
labware (e.g., pipette tips, tubes, flasks), and any personal protective equipment that has
come into direct contact with the compound.

e Collect Waste:

o Solid Waste: Collect solid Lasalocid waste, including contaminated consumables, in a
designated, clearly labeled, and suitable closed container.[3]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://datasheets.scbt.com/sds/aghs/en/sc-362029.pdf
https://toku-e.com/content/product-documents/1SDS/L026%20Lasalocid%20Sodium%20A.0.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-362029.pdf
https://www.echemi.com/sds/lasalocid-a-sodium-salt-pd180521104049.html
https://datasheets.scbt.com/sds/aghs/en/sc-362029.pdf
https://www.echemi.com/sds/lasalocid-a-sodium-salt-pd180521104049.html
https://toku-e.com/content/product-documents/1SDS/L026%20Lasalocid%20Sodium%20A.0.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-362029.pdf
https://www.echemi.com/sds/lasalocid-a-sodium-salt-pd180521104049.html
https://www.echemi.com/sds/lasalocid-a-sodium-salt-pd180521104049.html
https://datasheets.scbt.com/sds/aghs/en/sc-362029.pdf
https://www.benchchem.com/product/b15560107?utm_src=pdf-body
https://www.benchchem.com/product/b15560107?utm_src=pdf-body
https://toku-e.com/content/product-documents/1SDS/L026%20Lasalocid%20Sodium%20A.0.pdf
https://www.benchchem.com/product/b15560107?utm_src=pdf-body
https://www.benchchem.com/product/b15560107?utm_src=pdf-body
https://www.benchchem.com/product/b15560107?utm_src=pdf-body
https://www.benchchem.com/product/b15560107?utm_src=pdf-body
https://toku-e.com/content/product-documents/1SDS/L026%20Lasalocid%20Sodium%20A.0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Liquid Waste: High-concentration stock solutions are considered hazardous chemical
waste and should be collected in an approved container for chemical waste.[4] Do not mix
with other solvent waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) department.

o Contaminated Media: Cell culture media containing Lasalocid should be treated as
chemical waste.[4] While some antibiotics can be deactivated by autoclaving, this should
not be used for stock solutions.[4] Consult your institutional guidelines for the proper
disposal of antibiotic-containing media.

Step 2: Packaging and Labeling

» Container Selection: Use containers that are compatible with the waste type and are leak-
proof.

e Labeling: Clearly label the waste container with "Hazardous Waste," the name "Lasalocid,"
and any other information required by your institution and local regulations.

Step 3: Storage

o Store Securely: Store the sealed and labeled waste container in a designated, secure area
away from incompatible materials.[2]

o Controlled Access: The storage area should be a locked-up space with access restricted to
authorized personnel.[1][2][3][5]

Step 4: Arrange for Professional Disposal

o Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office or a
licensed professional waste disposal service to arrange for pickup and disposal.[3]

o Follow Institutional Procedures: Adhere to all institutional protocols for hazardous waste
disposal.

Recommended Disposal Method:
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» The preferred method of disposal is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]
This should only be performed by a licensed and qualified waste disposal facility.

What to Avoid:
o Do Not Dispose in Drains or Sewers: Avoid the disposal of Lasalocid in drains or sewers.[3]

» Avoid Environmental Release: Prevent entry into waterways, sewers, basements, or
confined areas.[6]

lll. Accidental Spills
In the event of a spill, follow these procedures:
o Evacuate and Secure the Area: Restrict access to the spill area.

e Personal Protection: Ensure you are wearing the appropriate PPE before attempting to clean
up the spill.

¢ Containment:

o Powder Spill: Cover the powder spill with a plastic sheet or tarp to minimize spreading and

keep the powder dry.[1]

o Liquid Spill: Dike the spilled material if possible to prevent further spreading.[6] Absorb
with vermiculite, dry sand, or earth and place into containers for disposal.[6]

e Clean-up:
o Take up the material mechanically, placing it in appropriate containers for disposal.[1]
o Avoid creating dust.[1]
o Clean the contaminated surface thoroughly.[1][6]

o Waste Disposal: Dispose of the collected spill material as hazardous waste, following the
procedures outlined above.
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IV. Logical Workflow for Lasalocid Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Lasalocid waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Lasalocid waste.
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Note: No quantitative data for a structured table or detailed experimental protocols for disposal
were available in the searched documents. The guidance provided is based on safety data
sheets and general laboratory safety practices. Always consult and adhere to your institution's
specific guidelines and local regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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